Cas no 361178-04-3 (Benzonitrile, 4-[(2-benzothiazolylthio)methyl]-)

• Product Name: Benzonitrile, 4-[(2-benzothiazolylthio)methyl]-
• CAS No: 361178-04-3
• MF: C₁₅H₁₀N₂S₂
• MW: 282.383300304413
• CID: 1474388
• PubChem ID: 497471
• Update Time: 2025-04-20

Benzonitrile, 4-[(2-benzothiazolylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(2-benzothiazolylthio)methyl]-
• 4-(1,3-benzothiazol-2-ylsulfanylmethyl)benzonitrile
• EU-0073663
• BRD-K80662743-001-01-5
• IDI1_020964
• STK727924
• DTXSID50333279
• SCHEMBL9353715
• ChemDiv3_001998
• 361178-04-3
• CCG-343139
• HMS1478K18
• 4-[(1,3-benzothiazol-2-ylsulfanyl)methyl]benzonitrile
• AKOS000217763
• SR-01000451837-1
• SR-01000451837
• Z19653779
• CHEMBL113325
• 4-[(1,3-benzothiazol-2-ylthio)methyl]benzonitrile

• Inchi： 1S/C15H10N2S2/c16-9-11-5-7-12(8-6-11)10-18-15-17-13-3-1-2-4-14(13)19-15/h1-8H,10H2
• InChI Key： KVGWIVCRWJUNPM-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 282.0287
• Monoisotopic Mass: 282.02854067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• PSA: 36.68